Cas no 1338495-13-8 (3-(5,5-Dimethyl-2,4-dioxotetrahydropyrimidin-1(2H)-yl)propanoic acid)

• Product Name: 3-(5,5-Dimethyl-2,4-dioxotetrahydropyrimidin-1(2H)-yl)propanoic acid
• CAS No: 1338495-13-8
• MF: C₉H₁₄N₂O₄
• MW: 214.218462467194
• MDL: MFCD20441352
• CID: 4695450
• Update Time: 2025-05-27

3-(5,5-Dimethyl-2,4-dioxotetrahydropyrimidin-1(2H)-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5,5-dimethyl-2,4-dioxotetrahydropyrimidin-1(2H)-yl)propanoic acid
• STL163945
• 3-(5,5-Dimethyl-2,4-dioxotetrahydropyrimidin-1(2H)-yl)propanoic acid

• MDL： MFCD20441352
• Inchi： 1S/C9H14N2O4/c1-9(2)5-11(4-3-6(12)13)8(15)10-7(9)14/h3-5H2,1-2H3,(H,12,13)(H,10,14,15)
• InChI Key： RFRVHFCFILXVQF-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)CN(C(N1)=O)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 311
• Topological Polar Surface Area: 86.7

Additional information on 3-(5,5-Dimethyl-2,4-dioxotetrahydropyrimidin-1(2H)-yl)propanoic acid

Introduction to 3-(5,5-Dimethyl-2,4-dioxotetrahydropyrimidin-1(2H)-yl)propanoic acid (CAS No. 1338495-13-8)

3-(5,5-Dimethyl-2,4-dioxotetrahydropyrimidin-1(2H)-yl)propanoic acid, with the CAS number 1338495-13-8, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydropyrimidines and is characterized by its unique structural features, which include a 5,5-dimethyl-2,4-dioxotetrahydropyrimidine ring and a propanoic acid moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-(5,5-Dimethyl-2,4-dioxotetrahydropyrimidin-1(2H)-yl)propanoic acid can be represented as follows:

C₉H₁₃N₃O₄. The molecular weight of this compound is approximately 219.21 g/mol. The presence of the carboxylic acid group (COOH) and the tetrahydropyrimidine ring provides it with both acidic and basic properties, making it a versatile molecule for various chemical reactions and biological interactions.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 3-(5,5-Dimethyl-2,4-dioxotetrahydropyrimidin-1(2H)-yl)propanoic acid. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-(5,5-Dimethyl-2,4-dioxotetrahydropyrimidin-1(2H)-yl)propanoic acid has also been investigated for its potential anticancer properties. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer cells and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as the PI3K/AKT pathway and the MAPK pathway, which are known to play crucial roles in cancer cell survival and proliferation.

In addition to its direct biological activities, 3-(5,5-Dimethyl-2,4-dioxotetrahydropyrimidin-1(2H)-yl)propanoic acid has also been explored as a lead compound for drug development. Its structural scaffold can be modified through chemical synthesis to enhance its potency and selectivity for specific targets. For example, researchers have synthesized analogs with improved solubility and bioavailability, which are essential properties for effective drug candidates.

The pharmacokinetic properties of 3-(5,5-Dimethyl-2,4-dioxotetrahydropyrimidin-1(2H)-yl)propanoic acid have also been studied in detail. In vitro studies have shown that this compound exhibits good stability in human plasma and can be effectively absorbed through the gastrointestinal tract. However, further in vivo studies are needed to fully understand its metabolism and excretion pathways in living organisms.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(5,5-Dimethyl-2,4-dioxotetrahydropyrimidin-1(2H)-yl)propanoic acid in human subjects. Preliminary results from phase I trials have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 3-(5,5-Dimethyl-2,4-dioxotetrahydropyrimidin-1(2H)-yl)propanoic acid (CAS No. 1338495-13-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to optimize its properties and explore its full therapeutic potential in various disease conditions.